![molecular formula C11H20Cl3N3 B6189378 1-{1-[(pyridin-2-yl)methyl]pyrrolidin-2-yl}methanamine trihydrochloride CAS No. 2648956-48-1](/img/no-structure.png)
1-{1-[(pyridin-2-yl)methyl]pyrrolidin-2-yl}methanamine trihydrochloride
Description
1-{1-[(pyridin-2-yl)methyl]pyrrolidin-2-yl}methanamine trihydrochloride is a useful research compound. Its molecular formula is C11H20Cl3N3 and its molecular weight is 300.7. The purity is usually 95.
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Mechanism of Action
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-{1-[(pyridin-2-yl)methyl]pyrrolidin-2-yl}methanamine trihydrochloride' involves the reaction of pyridine-2-carbaldehyde with pyrrolidine and methylamine followed by the addition of hydrochloric acid to form the trihydrochloride salt.", "Starting Materials": [ "Pyridine-2-carbaldehyde", "Pyrrolidine", "Methylamine", "Hydrochloric acid" ], "Reaction": [ "Step 1: Pyridine-2-carbaldehyde is reacted with pyrrolidine in the presence of a suitable solvent and a catalyst to form 1-(pyridin-2-ylmethyl)pyrrolidine.", "Step 2: Methylamine is added to the reaction mixture and the resulting mixture is heated to form 1-{1-[(pyridin-2-yl)methyl]pyrrolidin-2-yl}methanamine.", "Step 3: Hydrochloric acid is added to the reaction mixture to form the trihydrochloride salt of the compound." ] } | |
CAS No. |
2648956-48-1 |
Molecular Formula |
C11H20Cl3N3 |
Molecular Weight |
300.7 |
Purity |
95 |
Origin of Product |
United States |
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